Cas no 727-14-0 (1,3-Dioxane,5-butyl-5-ethyl-2-phenyl-)

• Product name: 1,3-Dioxane,5-butyl-5-ethyl-2-phenyl-
• CAS No: 727-14-0
• MF: C₁₆H₂₄O₂
• MW: 248.36056
• CID: 580929
• PubChem ID: 221948

1,3-Dioxane,5-butyl-5-ethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,5-butyl-5-ethyl-2-phenyl-
• 5-butyl-5-ethyl-2-phenyl-1,3-dioxane
• AC1L5B2A
• AC1Q706H
• AR-1G7598
• CTK5D6687
• HMS3079H23
• NSC7064
• NSC-7064
• 727-14-0
• CHEMBL1718547
• MLS002637974
• DTXSID40278362
• SMR001547479

• Inchi： InChI=1S/C16H24O2/c1-3-5-11-16(4-2)12-17-15(18-13-16)14-9-7-6-8-10-14/h6-10,15H,3-5,11-13H2,1-2H3
• InChI Key： VCDFNUIIOYASPX-UHFFFAOYSA-N
• SMILES： CCCCC1(COC(OC1)C2=CC=CC=C2)CC

Computed Properties

• Exact Mass: 248.17772
• Monoisotopic Mass: 248.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 4.3

Experimental Properties

• Density: 0.957
• Boiling Point: 336.8°Cat760mmHg
• Flash Point: 170.9°C
• Refractive Index: 1.481
• PSA: 18.46
• LogP: 4.31860